N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H18N2O3S2/c21-25(22,18-8-4-12-24-18)19-13-16(17-7-3-11-23-17)20-10-9-14-5-1-2-6-15(14)20/h1-8,11-12,16,19H,9-10,13H2
• InChI Key: DWSUNHNPOZOUDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNS(=O)(=O)C3=CC=CS3)C4=CC=CO4
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)thiophene-2-sulfonamide, also known as FITS, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FITS is a sulfonamide derivative that exhibits potent biological activity and has been extensively studied for its therapeutic potential.

Scientific Research Applications

Synthesis and Catalysis

Research has shown the utility of (hetero)aromatic sulfonamides in drug discovery, highlighting methodologies for C–H/C–H cross-coupling to afford bi(hetero)aryl scaffolds, which are relevant to the synthesis of compounds like N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)thiophene-2-sulfonamide. These methods are appreciated for their broad substrate scope and functional group tolerance, potentially enabling the synthesis of complex molecules for various applications (Ran et al., 2018).

Antimicrobial and Anti-inflammatory Activities

Compounds bearing sulfonamide, furan, and thiophene motifs have been investigated for their antimicrobial activities. For instance, the synthesis of thiophene derivatives using the Gewald reaction demonstrated antimicrobial properties, indicating the potential of such compounds in medicinal chemistry (Arora et al., 2013). Additionally, novel synthesis approaches have led to anti-inflammatory agents, underscoring the therapeutic relevance of these chemical frameworks (Urban et al., 2003).

Carbonic Anhydrase Inhibition

The design and synthesis of sulfonamide derivatives incorporating furan and thiophene have been explored for their carbonic anhydrase inhibitory activity. These efforts aim at developing topically effective ocular hypotensive agents, showcasing the potential of sulfonamides in treating conditions like glaucoma (Ilieș et al., 2000).

Material Science Applications

The synthesis of geminally activated nitro dienes featuring furan and thiophene units has been reported, with implications for the development of functional materials. These compounds' structures have been confirmed through spectroscopic methods, suggesting their utility in further chemical transformations (Baichurin et al., 2019).